Cas no 81466-80-0 (2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester)

81466-80-0 structure
Product name:2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
- 3-iodoprop-2-ynyl N-(2,4-dichlorophenyl)carbamate
- CARBANILIC ACID, 2,4-DICHLORO-, 3-IODO-2-PROPYNYL ESTER
- BRN 5553326
- 81466-80-0
- 3-Iodo-2-propynyl 2,4-dichlorophenylcarbamate
- Carbamic acid, (2,4-dichlorophenyl)-, 3-iodo-2-propynyl ester
- DTXSID10231121
- SCHEMBL10696414
-
- Inchi: InChI=1S/C10H6Cl2INO2/c11-7-2-3-9(8(12)6-7)14-10(15)16-5-1-4-13/h2-3,6H,5H2,(H,14,15)
- InChI Key: XHGFFVKKNSRZJH-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1Cl)Cl)NC(=O)OCC#CI
Computed Properties
- Exact Mass: 368.88203g/mol
- Monoisotopic Mass: 368.88203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 3.5
2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester Related Literature
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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